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Compound of Interest

Compound Name: 2'-O-TBDMS-Paclitaxel

Cat. No.: B1140638 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2'-O-(tert-Butyldimethylsilyl)-

Paclitaxel, a key derivative of the widely recognized anti-cancer agent, Paclitaxel. This

document details its chemical properties, its role in the synthesis of novel therapeutic agents,

and the fundamental biological pathways associated with its parent compound.

Core Compound Data
2'-O-TBDMS-Paclitaxel is a synthetically modified version of Paclitaxel where the hydroxyl

group at the 2' position is protected by a tert-butyldimethylsilyl (TBDMS) ether. This protection

is a critical step in the chemical synthesis of various Paclitaxel analogs, as the 2'-hydroxyl

group is a primary site of biological activity and a common point for structural modification.[1]

Property Value

CAS Number 114655-02-6[1][2][3][4]

Molecular Formula C₅₃H₆₅NO₁₄Si[1][2][5]

Molecular Weight 968.17 g/mol [2][5][6]

Appearance White Solid[2]

Synonyms 2'-O-(tert-Butyldimethylsilyl)taxol
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Role in Synthetic Chemistry
The primary utility of 2'-O-TBDMS-Paclitaxel lies in its function as a protected intermediate in

the synthesis of more complex Paclitaxel derivatives. The 2'-hydroxyl group is essential for the

microtubule-stabilizing activity of Paclitaxel.[7] Therefore, protecting this group allows for

chemical modifications to be made at other positions on the Paclitaxel molecule without

affecting this critical functional group. Once the desired modifications are complete, the TBDMS

protecting group can be selectively removed to restore the biological activity of the final

compound.

A general workflow for the use of 2'-O-TBDMS-Paclitaxel in the synthesis of a new Paclitaxel

derivative is outlined below.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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